Cas no 1268128-55-7 (1-(3-Fluoro-phenyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid)

• Product Name: 1-(3-Fluoro-phenyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid
• CAS No: 1268128-55-7
• MF: C₁₂H₈FNO₃
• MW: 233.195226669312
• MDL: MFCD19321395
• CID: 4781683
• Update Time: 2025-10-21

1-(3-Fluoro-phenyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-FLUORO-PHENYL)-2-OXO-1,2-DIHYDRO-PYRIDINE-3-CARBOXYLIC ACID
• 1-(3-Fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 1-(3-Fluoro-phenyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid

• MDL： MFCD19321395
• Inchi： 1S/C12H8FNO3/c13-8-3-1-4-9(7-8)14-6-2-5-10(11(14)15)12(16)17/h1-7H,(H,16,17)
• InChI Key： PHEVOYSJNUHRBJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C=CC=C(C(=O)O)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 403
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-(3-Fluoro-phenyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid

1-(3-Fluoro-phenyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid (CAS No. 1268128-55-7)

The compound 1-(3-fluoro-phenyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid (CAS No. 1268128-55-7) is a fascinating molecule with significant potential in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and applications in drug design. The presence of a fluorophenyl group and a carboxylic acid moiety introduces unique electronic and steric properties, making this compound a valuable candidate for further research and development.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the design of kinase inhibitors, which are crucial for treating various diseases such as cancer and inflammatory disorders. The fluorophenyl group in this compound is known to enhance the lipophilicity and bioavailability of molecules, which are essential for drug-like properties. Additionally, the carboxylic acid moiety can serve as a site for further functionalization, enabling the creation of bioisosteres or prodrugs with improved pharmacokinetic profiles.

One of the most promising applications of 1-(3-fluoro-phenyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid lies in its potential as a building block for more complex molecular architectures. By leveraging modern synthetic techniques such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination, researchers can introduce additional functional groups to this molecule, thereby expanding its utility in drug discovery programs. For instance, the incorporation of heterocyclic rings or bioactive motifs could lead to novel compounds with enhanced selectivity and efficacy against therapeutic targets.

The synthesis of this compound typically involves multi-step processes that require careful optimization to ensure high yields and purity. Key steps often include nucleophilic aromatic substitution, oxidation reactions, and cyclization processes. The use of advanced catalysts and reaction conditions has significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an analytical standpoint, the characterization of 1-(3-fluoro-phenyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid relies on a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide critical insights into the molecular structure, purity, and stability of the compound. For example, ^1H NMR spectroscopy can reveal information about the chemical environment of protons in the molecule, while ^13C NMR can help identify carbon environments and confirm the presence of specific functional groups.

In terms of biological evaluation, this compound has shown preliminary activity in cell-based assays targeting key enzymes involved in metabolic pathways. For instance, studies have demonstrated moderate inhibition against certain kinases, suggesting its potential role in anti-cancer therapies. However, further investigations are required to fully understand its mechanism of action and to assess its safety profile for potential clinical applications.

The development of pyridine derivatives like this compound is also influenced by green chemistry principles. Researchers are increasingly adopting sustainable synthetic methods that minimize waste generation and reduce environmental impact. For example, solvent-free reactions or the use of biodegradable solvents are being explored to enhance the eco-friendliness of chemical synthesis processes.

In conclusion, 1-(3-fluoro-phenyl)-2-oxo-1,2-dihydro-pyridine-3-carboxylic acid (CAS No. 1268128-55_7) represents a valuable addition to the arsenal of chemical entities being investigated for their therapeutic potential. Its unique structural features and versatile functional groups make it an attractive candidate for further exploration in both academic research and industrial drug development programs. As advancements in synthetic methodologies continue to emerge